Cas no 1337881-55-6 (4-Bromo-3-chloro-1-methyl-1H-indazole)

• Product Name: 4-Bromo-3-chloro-1-methyl-1H-indazole
• CAS No: 1337881-55-6
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• CID: 5056929
• Update Time: 2025-08-04

4-Bromo-3-chloro-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-CHLORO-1-METHYL-1H-INDAZOLE
• 4-bromo-3-chloro-1-methylindazole
• 4-Bromo-3-chloro-1-methyl-1H-indazole

• Inchi： 1S/C8H6BrClN2/c1-12-6-4-2-3-5(9)7(6)8(10)11-12/h2-4H,1H3
• InChI Key： QGLLFLHUMXEPFK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(=NN2C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Bromo-3-chloro-1-methyl-1H-indazole

Introduction to 4-Bromo-3-chloro-1-methyl-1H-indazole (CAS No. 1337881-55-6)

4-Bromo-3-chloro-1-methyl-1H-indazole, identified by its Chemical Abstracts Service (CAS) number 1337881-55-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the indazole class, which is a fused bicyclic structure consisting of an azole ring and a benzene ring. The presence of bromine and chlorine substituents at the 4th and 3rd positions, respectively, along with a methyl group at the 1st position, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of 4-Bromo-3-chloro-1-methyl-1H-indazole contribute to its potential utility in the design of novel therapeutic agents. The bromo and chloro groups are particularly valuable in medicinal chemistry due to their reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex molecules. Additionally, the methyl group at the 1st position can serve as a handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities.

In recent years, indazole derivatives have been extensively studied for their pharmacological properties. Research has demonstrated that indazole-based compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The introduction of halogen atoms into the indazole core can modulate these activities by influencing both the electronic properties of the molecule and its interactions with biological targets. For instance, studies have shown that halogenated indazoles can act as kinase inhibitors by binding to specific residues on the enzyme surface.

One of the most compelling aspects of 4-Bromo-3-chloro-1-methyl-1H-indazole is its potential as a building block for drug discovery. The compound's unique structural motif allows for the rapid synthesis of a diverse library of derivatives through various chemical transformations. This flexibility is particularly advantageous in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for biological activity to identify lead candidates for further development.

The synthesis of 4-Bromo-3-chloro-1-methyl-1H-indazole typically involves multi-step organic reactions that begin with commercially available precursors. The introduction of bromine and chlorine substituents can be achieved using standard halogenation techniques, such as electrophilic aromatic substitution or metal-halogen exchange reactions. The methyl group can be incorporated during earlier stages of synthesis or added later via nucleophilic substitution or other methylation reactions. The precise synthetic route depends on the desired purity and scale of production.

In terms of biological evaluation, 4-Bromo-3-chloro-1-methyl-1H-indazole has been investigated for its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, it has been explored as a possible inhibitor of Janus kinases (JAKs), which play a crucial role in inflammatory responses and have been implicated in various autoimmune disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The use of computational methods has also been instrumental in understanding the properties of 4-Bromo-3-chloro-1-methyl-1H-indazole. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its binding affinity and selectivity. These predictions can guide experimental efforts by highlighting key structural features that should be optimized for improved activity. Additionally, virtual screening methods can be employed to identify potential drug-like analogs based on known active compounds.

The pharmaceutical industry has shown considerable interest in indazole derivatives due to their structural diversity and biological relevance. Companies specializing in drug discovery often include compounds like 4-Bromo-3-chloro-1-methyl-1H-indazole in their libraries for screening purposes. The ability to rapidly synthesize and evaluate these derivatives makes them valuable tools for identifying new therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in drug development.

The environmental impact of synthesizing and using halogenated indazoles is also an area of growing concern. While these compounds offer significant benefits in drug discovery, their production must be carried out with consideration for sustainability and waste management. Green chemistry principles can be applied to minimize hazardous waste and improve energy efficiency during synthesis. Additionally, efforts are being made to develop more environmentally friendly methods for introducing bromine and chlorine substituents into organic molecules.

In conclusion, 4-Bromo-3-chloro-1-methyl-1H-indazole (CAS No. 1337881-55-6) is a promising compound with applications in pharmaceutical research and drug development. Its unique structural features make it a versatile scaffold for further chemical modifications, while its potential biological activities suggest therapeutic utility across multiple disease areas. As research advances, this compound will continue to be explored as a building block for novel therapeutic agents, contributing to the ongoing effort to develop safer and more effective treatments for human diseases.